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Compound of Interest

Compound Name: Pyruvate Carboxylase-IN-4

Cat. No.: B15611030

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activity of Pyruvate
Carboxylase-IN-4 (also known as Compound 8v), a potent and competitive inhibitor of
Pyruvate Carboxylase (PC). This document summarizes key quantitative data, details
experimental methodologies for its characterization, and visualizes its mechanism of action
within relevant biological pathways.

Core Data Summary

Pyruvate Carboxylase-IN-4 has been identified as a significant inhibitor of Pyruvate
Carboxylase through a structure-based drug design project.[1][2][3] Its inhibitory activity has
been guantified, demonstrating competitive inhibition with respect to pyruvate and mixed-type
inhibition with respect to ATP.[1][3][4]

Parameter Value Substrate Inhibition Type  Source
IC50 43+15uM Pyruvate Not Applicable [1][31[5]
Ki 0.74 uM Pyruvate Competitive [11[3114]
Ki 52uM ATP Mixed-Type [4]

Furthermore, Pyruvate Carboxylase-IN-4 has demonstrated selectivity, showing no significant
inhibition of other enzymes such as human carbonic anhydrase I, matrix metalloproteinase-2,
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malate dehydrogenase, or lactate dehydrogenase, highlighting its specificity for Pyruvate
Carboxylase.[1][2][3]

Mechanism of Action and Signaling Pathway

Pyruvate Carboxylase is a crucial mitochondrial enzyme that catalyzes the ATP-dependent
carboxylation of pyruvate to oxaloacetate.[6][7] This reaction is a key anaplerotic process,
replenishing intermediates of the Tricarboxylic Acid (TCA) cycle, and is vital for
gluconeogenesis and lipogenesis.[6][8][9] Pyruvate Carboxylase-IN-4 exerts its inhibitory
effect by targeting the carboxyltransferase (CT) domain of the enzyme, thereby blocking the
transfer of the carboxyl group to pyruvate.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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